Cas no 2171802-44-9 (9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171802-44-9
• MF: C₁₂H₁₆F₂N₂OS
• MW: 274.330048561096
• CID: 5992314
• PubChem ID: 165602939
• Update Time: 2025-06-14

9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2171802-44-9
• EN300-1640628

• Inchi： 1S/C12H16F2N2OS/c13-12(14)3-1-11(2-4-12)10(15-5-6-17-11)9-7-16-18-8-9/h7-8,10,15H,1-6H2
• InChI Key： GPJRYSFVGALPOS-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1C2(CCC(CC2)(F)F)OCCN1

Computed Properties

• Exact Mass: 274.09514064g/mol
• Monoisotopic Mass: 274.09514064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro5.5undecane

Research Briefing on 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171802-44-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of spirocyclic compounds as versatile scaffolds for drug discovery. Among these, 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171802-44-9) has emerged as a promising candidate due to its unique structural features and pharmacological properties. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane belongs to the class of spirocyclic heterocycles, which are characterized by their rigid three-dimensional structures. These features often confer enhanced binding affinity and selectivity toward biological targets. Recent studies have demonstrated that the incorporation of a thiazole ring and difluoro substitution in the spirocyclic framework can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. For instance, the presence of fluorine atoms is known to improve metabolic stability and membrane permeability, making this compound particularly attractive for central nervous system (CNS) targeting.

In terms of synthesis, recent publications have reported optimized routes for the preparation of 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane. One notable approach involves a multi-step sequence starting from commercially available precursors, with key steps including a [3+2] cycloaddition to form the thiazole ring and a spirocyclization to construct the core scaffold. The use of asymmetric catalysis has also been explored to access enantiomerically pure forms of the compound, which is critical for evaluating its stereospecific biological effects.

Biological evaluations of 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane have revealed its potential as a modulator of various protein targets. Preliminary in vitro studies indicate that the compound exhibits high affinity for G-protein-coupled receptors (GPCRs) and ion channels, which are implicated in a range of neurological and inflammatory disorders. Furthermore, in vivo studies in rodent models have demonstrated favorable brain penetration and pharmacokinetic properties, supporting its candidacy for further development as a CNS-active agent.

Looking ahead, the therapeutic potential of 9,9-difluoro-5-(1,2-thiazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane is being explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as psychiatric conditions like depression and anxiety. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's properties and advance it through preclinical development. With its unique structural attributes and promising biological activity, this compound represents a compelling example of how innovative chemical design can address unmet medical needs.